Cas no 140-86-3 (1,4-Dihydroxy-2-butanone, >85%)

• Product Name: 1,4-Dihydroxy-2-butanone, >85%
• CAS No: 140-86-3
• Molecular Formula: C₄H₈O₃
• Molecular Weight: 104.10452
• CID: 117303
• PubChem ID: 11963037

1,4-Dihydroxy-2-butanone, >85% Properties

Names and Identifiers

• 1,4-Dihydroxybutan-2-one
• 2-Butanone,1,4-dihydroxy-
• 1,4-DIHYDROXY-2-BUTANONE
• 1,4-dihydroxy-but-2-one
• 1,4-dihydroxy-butan-2-one
• 2-Butanone,1,4-dihydroxy
• 2-oxobutan-1,4-diol
• 2-oxobutane-1,4-diol
• 3-deoxy-tetrulose
• 3-Deoxytetrulose
• 1,4-Dihydroxy-2-butanone, >85%
• FT-0650203
• DTXSID50474858
• SCHEMBL216163
• AKOS006308889
• 2-Butanone, 1,4-dihydroxy-
• A910994
• SB84370
• 140-86-3

• InChIKey： XBJODPUPYBBDEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O3/c5-2-1-4(7)3-6/h5-6H,1-3H2
• SMILES： O=C(CCO)CO

Computed Properties

• Exact Mass: 104.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 104.047344113g/mol
• Heavy Atom Count: 7
• Complexity: 60
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: -1.06980
• PSA: 57.53000
• Refractive Index: 1.459
• Boiling Point: 242.7±15.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: Not available
• Density: 1.2±0.1 g/cm3

1,4-Dihydroxy-2-butanone, >85% Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：warning

1,4-Dihydroxy-2-butanone, >85% Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides